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Compound of Interest

Compound Name: 6-Chlorohexanoic acid

Cat. No.: B1359904

An In-depth Technical Guide to the Safe Handling of 6-Chlorohexanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-Chlorohexanoic
acid (CAS RN: 4224-62-8), a versatile precursor in the synthesis of pharmaceuticals and other
bioactive molecules.[1] Adherence to rigorous safety protocols is essential when working with
this corrosive compound to ensure the well-being of laboratory personnel and the integrity of
research.

Physicochemical and Toxicological Data

Proper handling of 6-Chlorohexanoic acid begins with a thorough understanding of its
physical, chemical, and toxicological properties. This data is crucial for risk assessment and the
implementation of appropriate safety measures.

Physicochemical Properties
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Property Value

CAS Number 4224-62-8

Molecular Formula C6H11CIO2

Molecular Weight 150.60 g/mol [2]

Appearance White or.Co'IorIess to Light yellow powder, lump,
or clear liquid[3]

Melting Point 24-26 °C[1]

Boiling Point 116-117 °C at 1.3 Torr

Density 1.1320 g/cm3 at 20 °CJ[1]

Toxicological Information

Metric Value Species

LD50 (Oral) 3080 mg/kg Rat

Hazard Identification and Safety Precautions

6-Chlorohexanoic acid is classified as a hazardous substance, primarily due to its corrosive
nature.[1] Understanding these hazards is fundamental to its safe handling.

GHS Hazard Classification

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B
burns and eye damage[2]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage
) H290: May be corrosive to
Corrosive to Metals 1

metals[2]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.

Protection Type

Specification

Eye/Face Protection

Chemical safety goggles and a face shield are

required where splashing is a risk.[4]

Hand Protection

Chemical-resistant gloves (e.qg., butyl rubber)

must be worn.[4]

Skin and Body Protection

Alab coat, long pants, and closed-toe shoes are
essential.[5] A rubber apron may be necessary

for additional protection.[4]

Respiratory Protection

Work should be conducted in a certified
chemical fume hood to minimize inhalation of

vapors.[4][6]

Experimental Protocols

The following protocols provide guidance on the synthesis of 6-Chlorohexanoic acid and

general procedures for handling corrosive chemicals.

Synthesis of 6-Chlorohexanoic Acid

This protocol outlines a laboratory-scale synthesis of 6-Chlorohexanoic acid.

Materials:

6-chloro-1-hexanol

Acetone

Jones reagent

Ether

Brine
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e Anhydrous sodium sulfate

Procedure:

 In a suitable reaction vessel, dissolve 6-chloro-1-hexanol (1 equivalent) in acetone.
e Cool the solution to 0°C in an ice bath.

o Slowly add Jones reagent dropwise to the stirred solution until a persistent orange color is
observed.

» Remove the ice bath and continue stirring the reaction mixture for 2 hours at room
temperature.

« Filter the mixture and remove the solvent under reduced pressure.
e Dissolve the residue in ether and wash with brine.
o Dry the organic layer over anhydrous sodium sulfate.

o Concentrate the solution to yield 6-chlorohexanoic acid.[7]

General Protocol for Handling Corrosive Liquids

This protocol provides a general framework for the safe handling of corrosive liquids like 6-
Chlorohexanoic acid.

Procedure:

o Preparation: Before handling, review the Safety Data Sheet (SDS) for 6-Chlorohexanoic
acid. Ensure a chemical fume hood is operational and an emergency spill kit is readily
accessible.[4][8]

o Personal Protective Equipment: Don all required PPE, including safety goggles, a face
shield, chemical-resistant gloves, a lab coat, and closed-toe shoes.[5][6]

o Handling: Conduct all manipulations of 6-Chlorohexanoic acid within a chemical fume hood
to minimize inhalation exposure.[4][6] Use compatible equipment, such as glass or other
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resistant materials.[8]

o Dispensing: When transferring the chemical, do so carefully to avoid splashes. Use a pipette
with a bulb or a mechanical aid for precise measurements.[5]

« Dilution: If diluting, always add the acid slowly to the water, never the other way around, to
prevent a violent exothermic reaction and splashing.[4]

o Storage: Store 6-Chlorohexanoic acid in a cool, dry, well-ventilated area, segregated from
incompatible materials, particularly bases and oxidizing agents.[9] The container should be
tightly sealed.[9]

o Cleanup: After handling, decontaminate the work area and any equipment used.[8]

» Waste Disposal: Dispose of waste materials according to institutional and local regulations
for hazardous chemical waste.

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial to mitigate harm.

First Aid Measures
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Immediately flush the affected area with copious
] amounts of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing.[8] Seek

immediate medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids.[8] Seek immediate

medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Response

The appropriate response to a spill depends on its size and location.

For Minor Spills (e.g., within a fume hood):

o Alert others in the immediate area.

o Wearing appropriate PPE, contain the spill with an absorbent material.
o Neutralize the acid spill with sodium bicarbonate.[10][11]

o Carefully collect the neutralized material and place it in a designated hazardous waste
container.[11]

o Decontaminate the spill area.

For Major Spills (e.g., outside of a fume hood):
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o Evacuate the area immediately.[10]

e Alert others and activate the emergency alarm.

 Ifitis safe to do so, close the doors to the affected area to contain vapors.[10]
o Contact the institution's emergency response team.[10]

» Provide the emergency responders with the Safety Data Sheet for 6-Chlorohexanoic acid.
[10]

Visual Guides

The following diagrams illustrate key workflows and logical relationships for the safe handling of
6-Chlorohexanoic acid.
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Safe Handling Workflow for 6-Chlorohexanoic Acid
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Caption: A general workflow for the safe handling of 6-Chlorohexanoic acid in a laboratory
setting.

Emergency Spill Response for 6-Chlorohexanoic Acid
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Caption: A workflow for responding to minor and major spills of 6-Chlorohexanoic acid.
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Hazard Mitigation Logic for 6-Chlorohexanoic Acid
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Caption: The relationship between the hazards of 6-Chlorohexanoic acid and the
corresponding control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1359904+#safety-and-handling-of-6-chlorohexanoic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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